Cas no 852021-80-8 ()

852021-80-8 structure
structure
Product name:
CAS No:852021-80-8
MF:C9H9N3O3S
MW:239.251060247421
CID:6645884
PubChem ID:59788163

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C9H9N3O3S/c1-2-16-9-11-5(8(14)15)6-7(13)10-3-4-12(6)9/h3-4H,2H2,1H3,(H,10,13)(H,14,15)
    • InChI Key: SSMNCYPNFZTLAZ-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NC(C(=O)O)=C2C(NC=CN21)=O

Computed Properties

  • Exact Mass: 239.036
  • Monoisotopic Mass: 239.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: 0.6

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